REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[C:6]([N+:8]([O-])=O)[CH:5]=[C:4]([F:11])[C:3]=1[N:12]1[CH2:17][CH2:16][S:15][CH2:14][CH2:13]1>O1CCCC1.[Ni].O>[F:11][C:4]1[CH:5]=[C:6]([CH:7]=[C:2]([F:1])[C:3]=1[N:12]1[CH2:17][CH2:16][S:15][CH2:14][CH2:13]1)[NH2:8]
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Name
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4-(2,6-difluoro-4-nitrophenyl)thiomorpholine
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Quantity
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3 g
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Type
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reactant
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Smiles
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FC1=C(C(=CC(=C1)[N+](=O)[O-])F)N1CCSCC1
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Name
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Quantity
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60 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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Quantity
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1 g
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Type
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catalyst
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Smiles
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[Ni]
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Name
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Quantity
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15 mL
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Type
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solvent
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Smiles
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O
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Type
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CUSTOM
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Details
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the reaction mixture is shaken on a Parr apparatus under a hydrogen atmosphere at 40 psi for 24 hrs
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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ADDITION
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Details
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containing
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Type
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CUSTOM
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Details
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The catalyst is removed by filtration through Celite
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Type
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WASH
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Details
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rinsing with tetrahydrofuran and water
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Type
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ADDITION
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Details
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the filtrate is diluted with water (50 mL) and EtOAc (50 mL)
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Type
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CUSTOM
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Details
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the layers are separated
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Type
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WASH
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Details
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The organic phase is washed with saline (25 mL)
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Type
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CUSTOM
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Details
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the resulting oil is chromatographed on a Flash 40M 90 g silica gel cartridge
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Type
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WASH
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Details
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eluting with EtOAc/heptane (15/85)
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Reaction Time |
24 h |
Name
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Type
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product
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Smiles
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Name
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Type
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product
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Smiles
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FC=1C=C(N)C=C(C1N1CCSCC1)F
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |